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Compound of Interest

Compound Name: 3-Bromo-1-methylpyrrolidine

Cat. No.: B177663

3-Bromo-1-methylpyrrolidine: A Comprehensive
Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the structural information, physicochemical
properties, and a synthetic protocol for 3-Bromo-1-methylpyrrolidine, a key intermediate in
pharmaceutical and chemical synthesis.

Core Structural and Physical Data

3-Bromo-1-methylpyrrolidine is a substituted pyrrolidine with the CAS Number 10603-45-9.
[1] Its fundamental properties are summarized in the table below, providing a ready reference
for laboratory and research applications.
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Identifier Value Source
IUPAC Name 3-bromo-1-methylpyrrolidine
Molecular Formula C5H10BrN [1][2]
Molecular Weight 164.04 g/mol [11[2]
Canonical SMILES CN1CCC(Br)C1 [2]
InChi Key ZHUYTHOKJZSZQJ- 2]
UHFFFAOYSA-N
Appearance Yellow to brown liquid [1]
Boiling Point 153-159 °C [11[2]
Density 1.361 g/mL at 25 °C [1][2]
Refractive Index 1.491 [1112]

Synthesis Protocol

A documented method for the synthesis of 3-Bromo-1-methylpyrrolidine involves the
bromination of 3-hydroxy-1-methylpyrrolidine.[3] This approach offers an improvement over
methods that may require more stringent reaction conditions.[3]

Reaction Scheme:
Experimental Procedure (lllustrative):

The synthesis is achieved by reacting 3-hydroxy-1-methylpyrrolidine with phosphorus
tribromide (PBr3).[3] The reaction can be performed under normal pressure.[3] While the patent
suggests using benzene or n-hexane as a solvent, the choice of an appropriate inert solvent is
crucial.[3]

A typical procedure would involve the slow addition of phosphorus tribromide to a cooled
solution of 3-hydroxy-1-methylpyrrolidine in an anhydrous, inert solvent. After the addition is
complete, the reaction mixture is typically stirred at room temperature or gently heated to drive
the reaction to completion. The workup procedure would involve quenching the excess PBr3,
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followed by extraction and purification of the crude product, likely through distillation under
reduced pressure, to yield 3-Bromo-1-methylpyrrolidine.

Spectroscopic Data

Spectroscopic data is essential for the structural confirmation of 3-Bromo-1-
methylpyrrolidine.

e H NMR: Proton NMR data is available for this compound.[4] The spectrum is expected to
show characteristic signals for the methyl group protons, as well as the protons on the
pyrrolidine ring, with splitting patterns and chemical shifts influenced by the bromine atom
and the nitrogen.

e 13C NMR: Carbon-13 NMR spectra are also available and provide confirmation of the carbon
skeleton.[5]

Logical Relationship of Molecular Identifiers

The following diagram illustrates the interconnectedness of the various structural identifiers and
properties of 3-Bromo-1-methylpyrrolidine.
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Structural Information Flow for 3-Bromo-1-methylpyrrolidine

Chemical Identifiers

IUPAC Name
3-bromo-1-methylpyrrolidine

Registered As Ns

StrWs
Y
CAS Number SMILES
10603-45-9 CN1CCC(Br)C
Mtes fmplies N
InChl Key Molecular Formula
ZHUYTHOKJZSZQJ-UHFFFAOYSA-N C5H10BrN

Calculated From

Physicochemical Propevr'tibes
14 1 4
Molecular Weight Appearance Boiling Point Density
164.04 g/mol Yellow to brown liquid 153-159 °C 1.361 g/mL
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Structural Information Flow for 3-Bromo-1-methylpyrrolidine

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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